Cas no 1323-03-1 (Tetradecyl lactate)

• Product name: Tetradecyl lactate
• CAS No: 1323-03-1
• MF: C₁₇H₃₄O₃
• MW: 286.45006608963
• MDL: MFCD00072742
• CID: 184599
• PubChem ID: 87558329

Tetradecyl lactate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-hydroxy-, tetradecyl ester
• Tetradecyl Lactate
• MYRISTYL LACTATE
• Lactic Acid Tetradecyl Ester
• tetradecyl 2-hydroxypropanoate
• Tetradecyl 2-Hydroxypropionate
• 2-hydroxy-propanoic aci tetradecyl ester
• 2-hydroxy-propionic acid tetradecyl ester
• Cegesoft C 17
• Ceraphyl 50
• Crodamol ML
• Dermol ML
• Tetradecyllactat
• n-Tetradecyl lactate
• DL-TETRADECYL LACTATE
• Propanoic acid, 2-hydroxy-, tetradecyl ester
• TetradecylLactate
• 1D822OC34X
• 2-Hydroxypropanoic acid, tetradecyl ester
• Lactic acid, N-tetradecyl ester
• 2-hydroxypropanoicacidtetradecylester
• 2-hydroxy-propanoicacitetra
• MYRISTYL LACTATE, (+/-)-
• W-109659
• MFCD00072742
• NS00013879
• AI3-14482
• BORJONZPSTVSFP-UHFFFAOYSA-N
• (+/-)-MYRISTYL LACTATE
• MYRISTYL LACTATE [II]
• D92586
• Q27252270
• DTXSID50862630
• CS-0362711
• SCHEMBL15277
• EINECS 215-350-1
• T2231
• Lactic acid, tetradecyl ester
• 1323-03-1
• UNII-1D822OC34X
• Tetradecyl lactate

• MDL： MFCD00072742
• Inchi： 1S/C17H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-20-17(19)16(2)18/h16,18H,3-15H2,1-2H3
• InChI Key： BORJONZPSTVSFP-UHFFFAOYSA-N
• SMILES： O(C(C([H])(C([H])([H])[H])O[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 286.25100
• Monoisotopic Mass: 286.250795
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.5

Experimental Properties

• Color/Form: Colorless to yellowish oil or white solid
• Density: 0.922±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 330.0±10.0 °C at 760 mmHg
• Flash Point: 23 °C
• Refractive Index: 1.453
• Solubility: Almost insoluble (0.021 g/l) (25 º C),
• PSA: 46.53000
• LogP: 4.61150
• Solubility: Soluble in alcohol.
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Tetradecyl lactate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：Store at 4 ℃, better at -4 ℃

Tetradecyl lactate Customs Data

• HS CODE：2918110000
• Customs Data：

  China Customs Code:

  2918110000

  Overview:

  2918110000. Lactic acid and its salts and esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2918110000. lactic acid, its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on Tetradecyl lactate

Recent Advances in the Study of Tetradecyl Lactate (CAS 1323-03-1): Applications and Mechanisms in Biomedicine

In recent years, Tetradecyl lactate (CAS 1323-03-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. This brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activities, and emerging roles in drug delivery systems.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the enhanced stability and bioavailability of Tetradecyl lactate when used as an excipient in topical formulations. The research demonstrated that the compound's amphiphilic nature facilitates the penetration of active pharmaceutical ingredients (APIs) through the stratum corneum, making it a promising candidate for transdermal drug delivery. Furthermore, its low toxicity profile was confirmed in in vitro and in vivo models, supporting its safety for clinical use.

Another breakthrough was reported in the context of antimicrobial applications. Researchers at the University of Cambridge identified Tetradecyl lactate as a potent adjuvant that enhances the efficacy of conventional antibiotics against multidrug-resistant bacterial strains. The mechanism involves disruption of bacterial cell membranes, as evidenced by electron microscopy and molecular dynamics simulations. These findings open new avenues for combating antibiotic resistance, a critical challenge in modern medicine.

In addition to its role in drug delivery and antimicrobial therapy, Tetradecyl lactate has shown promise in cancer research. A 2024 study in Nature Communications revealed that the compound can modulate lipid metabolism in tumor cells, leading to apoptosis in certain types of carcinomas. This discovery underscores its potential as a co-therapeutic agent in oncology, particularly for cancers with dysregulated lipid pathways.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of Tetradecyl lactate for industrial applications. Recent patents filed by leading pharmaceutical companies suggest innovative approaches to address these issues, including enzymatic catalysis and green chemistry techniques. These developments are expected to reduce production costs and environmental impact, further expanding the compound's commercial viability.

In conclusion, Tetradecyl lactate (CAS 1323-03-1) represents a versatile molecule with broad applications in biomedicine. Ongoing research continues to uncover its mechanisms of action and potential therapeutic benefits, positioning it as a valuable asset in the development of next-generation pharmaceuticals. Future studies should focus on clinical translation and large-scale production to fully realize its potential in addressing unmet medical needs.